Cinnamic acid, alpha-bromo-, methyl ester
Description
Methyl 2-bromo-3-phenylprop-2-enoate is a chemical compound with the molecular formula C10H9BrO2 . It has a molecular weight of approximately 241.08 g/mol .
Molecular Structure Analysis
The molecular structure of methyl 2-bromo-3-phenylprop-2-enoate consists of a phenyl group attached to a prop-2-enoate group, which is further substituted with a bromine atom and a methyl ester .Physical And Chemical Properties Analysis
Methyl 2-bromo-3-phenylprop-2-enoate is a liquid at room temperature . It has a melting point of 162-167°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-bromo-3-phenylprop-2-enoate involves the bromination of methyl cinnamate followed by the elimination of a proton to form the final product.", "Starting Materials": [ "Methyl cinnamate", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 10 g of methyl cinnamate in 50 mL of acetic acid.", "Step 2: Add 10 mL of bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine, stir the solution for an additional 30 minutes.", "Step 4: Add 50 mL of water to the reaction mixture and stir for 10 minutes.", "Step 5: Add 10 g of sodium hydroxide to the reaction mixture and stir for 10 minutes.", "Step 6: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 7: Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] } | |
CAS RN |
24127-62-6 |
Molecular Formula |
C10H9BrO2 |
Molecular Weight |
241.08 g/mol |
IUPAC Name |
methyl (Z)-2-bromo-3-phenylprop-2-enoate |
InChI |
InChI=1S/C10H9BrO2/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-7H,1H3/b9-7- |
InChI Key |
UDGLSFZOLJZPTH-CLFYSBASSA-N |
Isomeric SMILES |
COC(=O)/C(=C/C1=CC=CC=C1)/Br |
Canonical SMILES |
COC(=O)C(=CC1=CC=CC=C1)Br |
Purity |
95 |
Origin of Product |
United States |
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